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Compound of Interest

Compound Name: 2-Methylisophthalic acid

Cat. No.: B176010

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A comprehensive, officially verified Safety Data Sheet
(SDS) for 2-Methylisophthalic acid (CAS No. 15120-47-5) is not readily available in the public
domain. Therefore, this guide has been compiled from supplier information, data on structurally
similar compounds, and general safe handling practices for chemical reagents. The information
provided for the structural isomer, 5-Methylisophthalic acid, should be considered as indicative
but not a direct substitute for data on 2-Methylisophthalic acid. All laboratory work should be
conducted with a thorough risk assessment and under the supervision of qualified personnel.

Introduction

2-Methylisophthalic acid is a substituted aromatic dicarboxylic acid. Its handling in a
laboratory setting requires adherence to strict safety protocols to minimize risks to personnel
and the environment. This guide provides an in-depth overview of the known safety
information, handling precautions, and recommended experimental protocols for safety
assessment.

Hazard Identification and Classification

While a specific GHS classification for 2-Methylisophthalic acid is not consistently available,
supplier information suggests a "Warning" signal word. Based on the data for the closely
related isomer, 5-Methylisophthalic acid, the following hazards are anticipated.[1][2][3][4][5][6]

GHS Hazard Classification (Anticipated, based on 5-Methylisophthalic acid):
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 Skin Irritation: Category 2[1][2][3][5]
o Eye Irritation: Category 2[1][2][3][5]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]
[21[3]1[5]

Hazard Statements (Anticipated):

o H315: Causes skin irritation.[1][2][3][5]

e H319: Causes serious eye irritation.[1][2][3][5]

o H335: May cause respiratory irritation.[1][2][3][5]

Precautionary Statements (Recommended):

Prevention: P261, P264, P271, P280[1][2][5][6]

Response: P302 + P352, P304 + P340, P305 + P351 + P338, P312, P362 + P364[1][2][5][6]

Storage: P403 + P233, P405[2][5][6]

Disposal: P501[2][5][6]

Physical and Chemical Properties

Limited specific data is available for 2-Methylisophthalic acid. The following table summarizes
available information and compares it with its isomer, 5-Methylisophthalic acid, and the parent
compound, isophthalic acid.
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2-Methylisophthalic

5-Methylisophthalic

Property . . Isophthalic Acid

Acid Acid
CAS Number 15120-47-5 499-49-0 121-91-5
Molecular Formula CoHsOa4 CoHsOa4 CsHeOa4
Molecular Weight 180.16 g/mol 180.16 g/mol [1][5] 166.13 g/mol

o ) ] White crystalline
Appearance Powder or liquid White solid[3]
powder or needles[7]
Melting Point Not available 298 - 301 °CJ3] 341 - 343 °C[2][8]
Purity > 98% (typical)[9] ~97-98% (typical) >99% (typical)
Store in a well-

Sealed in dry, room ventilated place. Keep  Store in a cool, dry,

Storage

temperature[10]

container tightly
closed.[2][3]

well-ventilated area.[8]

Handling and Storage

Engineering Controls:

o Work with 2-Methylisophthalic acid should be conducted in a well-ventilated area,

preferably within a chemical fume hood, especially when handling the powder to avoid dust

formation.[2]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[2]

o Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.[2]

o Respiratory Protection: If significant dust is generated, a NIOSH-approved respirator should

be used.

General Handling Precautions:
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Avoid contact with skin and eyes.[2]

Avoid breathing dust.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.

Storage:

» Keep containers tightly closed in a dry and well-ventilated place.[2]

o Store at room temperature.[10]
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Start: Handling 2-Methylisophthalic Acid
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Caption: Workflow for Safe Handling of 2-Methylisophthalic Acid.

First Aid Measures
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In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[2]

Wash off with soap and plenty of water. Take off
. contaminated clothing and wash it before reuse.
Skin Contact s .
If skin irritation occurs, get medical

advice/attention.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.[2]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[2]

o Environmental Precautions: Do not let the product enter drains.

o Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid
creating dust.[2]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: As with many organic compounds, thermal decomposition can lead to the
release of irritating gases and vapors.
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o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Stability and Reactivity

Chemical Stability: Stable under recommended storage conditions.[2][8]

Conditions to Avoid: Information not available.

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Carbon oxides under combustion.

Toxicological Information

Specific toxicological data for 2-Methylisophthalic acid is not available. The information below
is for the parent compound, isophthalic acid, and should be treated with caution.

Test Species Route Value Reference
Acute Toxicity
Rat Oral > 5,000 mg/kg [8]
(LD50)
Skin
Corrosion/Irritatio  Rabbit Dermal No skin irritation [11]
n
Eye : N
o Rabbit Ocular No eye irritation [11]

Damage/Irritation
Skin ) ) Does not cause

o Guinea pig Dermal ) S [11]
Sensitization skin sensitization
Germ Cell

. Hamster (ovary) In vitro Negative [11]
Mutagenicity

Experimental Protocols for Safety Assessment

For a comprehensive safety assessment of 2-Methylisophthalic acid, the following
experimental protocols, based on OECD guidelines, are recommended.
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10.1. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (based on OECD TG
439)

 Principle: This test method uses a reconstructed human epidermis model to assess the
potential of a chemical to cause skin irritation.[11][12]

o Methodology:

o A small amount of 2-Methylisophthalic acid (as a solid or dissolved in a suitable solvent)
is applied topically to the RhE tissue.

o The tissue is incubated for a defined period (e.g., 60 minutes).
o After exposure, the chemical is removed by washing.
o The viability of the tissue is determined using a cell viability assay (e.g., MTT assay).

o Areduction in cell viability below a certain threshold (e.g., < 50%) indicates that the
substance is an irritant.[11]

10.2. In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test (based
on OECD TG 492)

 Principle: This test utilizes a reconstructed human cornea-like epithelium model to evaluate
the potential for eye irritation.

» Methodology:
o The test chemical is applied to the surface of the RhCE tissue.
o Following a defined exposure time, the tissue is rinsed.
o Tissue viability is measured using a quantitative assay (e.g., MTT).
o The viability is compared to that of negative controls to classify the irritation potential.

10.3. Acute Oral Toxicity (based on OECD TG 420, 423, or 425)
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e Principle: These guidelines describe methods for determining the acute oral toxicity (LD50)
of a substance. They are designed to use a minimal number of animals.

e Methodology (Up-and-Down Procedure - OECD TG 425 as an example):
o Asingle animal is dosed at a starting level.

o The outcome (survival or death) determines the dose for the next animal (a lower dose if

the animal dies, a higher dose if it survives).
o This sequential dosing continues until the stopping criteria are met.

o The LD50 is then calculated from the results.
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Caption: Tiered Hazard Assessment Strategy for 2-Methylisophthalic Acid.

Conclusion
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While specific safety and toxicological data for 2-Methylisophthalic acid are limited, a
precautionary approach based on its chemical structure and data from its isomer, 5-
Methylisophthalic acid, is warranted. It should be handled as a substance that can cause skin,
eye, and respiratory irritation. The use of appropriate engineering controls and personal
protective equipment is essential to ensure a safe laboratory environment. For definitive hazard
classification, further experimental testing following established OECD guidelines is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b176010#safety-and-handling-precautions-for-2-
methylisophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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